Cas no 2137565-15-0 (rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide)

• Product Name: rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide
• CAS No: 2137565-15-0
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 6317714
• PubChem ID: 165463356
• Update Time: 2025-08-05

rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137565-15-0
• rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide
• EN300-765989

• Inchi： 1S/C8H16N2O3S/c1-5(2)10-14(12,13)4-6-3-7(6)8(9)11/h5-7,10H,3-4H2,1-2H3,(H2,9,11)/t6-,7+/m0/s1
• InChI Key： RNXJUQXVEFIZLQ-NKWVEPMBSA-N
• SMILES： S(C[C@@H]1C[C@H]1C(N)=O)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 97.6Ų

Additional information on rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide

Chemical Profile of rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide (CAS No. 2137565-15-0)

rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide is a highly specialized organic compound with the CAS registry number 2137565-15-0. This compound belongs to the class of sulfonamides and cyclopropane derivatives, making it a unique molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The compound's structure is characterized by a cyclopropane ring system, which introduces significant strain and reactivity, while the sulfonamide group contributes to its stability and bioavailability.

The cyclopropane core of this molecule is a three-membered ring consisting of two carbon atoms and one nitrogen atom. This structure is highly strained due to the 60-degree bond angles, which deviate significantly from the ideal tetrahedral geometry. This strain imparts unique chemical properties, making cyclopropane derivatives valuable in drug design for their ability to interact with biological targets in novel ways. The sulfonamide group attached to the cyclopropane ring further enhances the compound's stability and solubility, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the potential of rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide as a lead compound in the development of new therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, such as kinase activity and receptor binding. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The stereochemistry of the molecule, specifically its (1R,2R) configuration, plays a crucial role in determining its pharmacokinetic properties and selectivity for biological targets.

The synthesis of rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide involves a multi-step process that combines principles from organic synthesis and stereochemistry. A common approach involves the coupling of a cyclopropyl carboxylic acid derivative with a sulfonamide group under specific reaction conditions. The stereochemical outcome is controlled through the use of chiral auxiliaries or asymmetric catalysis, ensuring the desired (1R,2R) configuration. This synthesis route has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

In terms of applications, rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide has shown promise in several areas:

• Pharmaceuticals: As mentioned earlier, its role as a kinase inhibitor makes it a potential candidate for anti-cancer drug development. Additionally, its unique structure may allow it to serve as a scaffold for other therapeutic agents targeting neurodegenerative diseases or inflammatory conditions.
• Agrochemicals: The compound's ability to interact with biological systems suggests potential applications as a herbicide or insecticide. Recent research has explored its efficacy against specific agricultural pests without significant toxicity to non-target species.
• Materials Science: The strained cyclopropane ring could be utilized in the development of advanced polymers or materials with unique mechanical properties.

The environmental impact and safety profile of rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide are critical considerations for its widespread use. Preliminary studies indicate that the compound degrades relatively quickly under environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial organisms.

In conclusion, rac-(1R,2R)-2-{[(propan-2-yl)sulfamoyl]methyl}cyclopropane-1-carboxamide (CAS No. 2137565-15-0) represents a promising molecule with diverse applications across multiple industries. Its unique chemical structure and stereochemistry make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing modern chemistry and medicine.